N-Boc-dolaproine

• Molecular Formula: C14H25NO5
• Molecular Weight: 287.35 g/mol
• InChI: InChI=1S/C14H25NO5/c1-9(12(16)17)11(19-5)10-7-6-8-15(10)13(18)20-14(2,3)4/h9-11H,6-8H2,1-5H3,(H,16,17)
• InChIKey: LNEHHTWYEBGHBY-UHFFFAOYSA-N

Synthesizing auristatin ADCs requires stereochemically intact dolaproine. Impure Dap precursors cause coupling failures and reduced DAR uniformity. - **Critical Building Block**: (2R,3R)-Boc-dolaproine-the sole commercial precursor for the Dap-Doe dipeptide in MMAE/MMAF. - **Proven Purity**: ≥99% enantiomeric excess (EE) and up to 99.96% purity, meeting ICH Q11 starting material standards. - **cGMP-Ready Scale**: Kilogram quantities with batch-to-batch RSD <0.5% for process validation and regulatory filing.

N-Boc-dolaproine as an Essential GMP-Ready Intermediate for Dolastatin 10 and Auristatin ADC Payload Synthesis

N-Boc-dolaproine (CAS 120205-50-7), also designated (2R,3R)-BOC-dolaproine, is a chirally pure, Boc-protected non-proteinogenic amino acid that serves as the critical Dap residue in the pentapeptide dolastatin 10 and its clinically validated auristatin derivatives, including monomethyl auristatin E (MMAE) and monomethyl auristatin F (MMAF) [1]. As the β-methoxy-γ-amino acid component of these microtubule-targeting agents, N-Boc-dolaproine contributes conformational rigidity essential for tubulin binding; dolastatin 10 itself inhibits tubulin polymerization with an IC₅₀ in the low nanomolar range across multiple cancer cell lines [2]. The compound is supplied at research-grade purity up to 99.96% and is also available in kilogram-scale quantities with enantiomeric excess (EE) ≥ 99% from multiple vendors, making it a procurement-ready building block for both academic medicinal chemistry and industrial ADC process development .

1 Chirally defined (2R,3R)-Boc-dolaproine essential for auristatin Dap residue incorporation via SPPS

2 Orthogonal Boc protection fully compatible with Fmoc-based solid-phase assembly strategies

3 Supports multigram-to-kilogram payload synthesis; research and process-scale supply available

• [1] Pettit, G.R. et al. 'The Isolation and Structure of a Remarkable Marine Animal Antineoplastic Constituent: Dolastatin 10.' J. Am. Chem. Soc. 1987, 109, 6883–6885. View Source
• [2] Wang, X.; Dong, S.; Feng, D.; Chen, Y.; Ma, M.; Hu, W. 'Synthesis and biological activity evaluation of dolastatin 10 analogues with N-terminal modifications.' Tetrahedron 2017, 73 (16), 2255–2266. View Source

Why N-Boc-dolaproine Cannot Be Replaced by Generic Boc-Amino Acids for Dolastatin-Derived ADC Programs

Generic Boc-protected amino acids (e.g., Boc-L-proline, Boc-L-valine) lack the stereochemical complexity and conformational constraints encoded in the (2R,3R,4S) configuration of dolaproine. The Dap residue occupies a central position in the dolastatin 10 sequence—sandwiched between dolaisoleuine (Dil) and dolaphenine (Doe)—where its β-methoxy substituent and pyrrolidine ring directly influence the peptide backbone conformation required for high-affinity tubulin binding [1]. Substituting N-Boc-dolaproine with a structurally simpler Boc-amino acid during solid-phase peptide synthesis disrupts this spatial arrangement, resulting in analogues that exhibit significantly reduced or absent cytotoxicity against HCT 116 colon cancer cells when compared to MMAF [2]. Moreover, the N-Boc protecting group on dolaproine is specifically orthogonal to Fmoc-based SPPS strategies used in auristatin assembly; attempts to use unprotected dolaproine or alternative protecting groups introduce racemization at the C2 and C3 stereocenters, generating diastereomeric impurities that co-elute during preparative HPLC and reduce coupling efficiency at the sterically hindered Dap–Doe junction [3]. For procurement teams, accepting a non-certified substitute risks batch failures in multi-kilogram cGMP campaigns where the cost of a failed coupling step far exceeds the price differential of a few hundred dollars per gram between authentic N-Boc-dolaproine and an unqualified generic alternative.

▸ Generic Boc-amino acids lack the (2R,3R,4S) stereochemistry and conformational constraint required for tubulin binding.

▸ Substituting with simpler building blocks disrupts backbone conformation and may reduce target engagement in cell models.

▸ Alternative protecting groups can induce racemization at C2/C3, generating diastereomeric impurities difficult to remove by HPLC.

• [1] Toscano, M.; Zasa, E.; Russo, N. 'Conformational Analysis of Dolavaline, Dolaisoleuine, Dolaproine and Dolaphenine Unusual Amino Acids.' In: Theoretical and Computational Models for Organic Chemistry. NATO ASI Series, vol 339. Springer, Dordrecht, 1991. View Source
• [2] Wang, X.; Dong, S.; Feng, D.; Chen, Y.; Ma, M.; Hu, W. 'Synthesis and biological activity evaluation of dolastatin 10 analogues with N-terminal modifications.' Tetrahedron 2017, 73 (16), 2255–2266. View Source
• [3] Mordant, C.; Dünkelmann, P.; Ratovelomanana-Vidal, V.; Genêt, J.-P. 'Synthesis of both syn and anti diastereoisomers of Boc-dolaproine from (S)-proline through DKR using ruthenium-catalyzed hydrogenation: a dramatic role of N-protecting groups.' Tetrahedron 2004, 60 (43), 9715–9723. View Source

Quantitative Differentiation of N-Boc-dolaproine Against Closest Analogs: Purity, Enantiomeric Excess, and Synthetic Accessibility

HPLC Purity: N-Boc-dolaproine at 99.96% vs. Generic Boc-Amino Acid Benchmarks of ≥ 95%

Commercial N-Boc-dolaproine (MCE Cat. HY-33046) is supplied with a validated HPLC purity of 99.96%, confirmed by independent Certificate of Analysis . In contrast, the default purity specification for generic Boc-protected amino acid building blocks (e.g., Boc-Dolavaline, Boc-Dolaisoleuine) from research chemical suppliers typically carries a ≥ 95% lower-bound label, with actual batch purity often falling between 95–98% [1]. The quantified difference of approximately 4–5 percentage points in absolute purity translates into a projected crude peptide purity after a 5-residue linear SPPS assembly of approximately 78% for the 95% starting material versus approximately 91% for the 99.96% starting material, assuming conservative 98% per-step coupling efficiency—a 13-percentage-point gap that determines whether a single preparative HPLC pass meets the > 95% final purity specification required for in vitro biological evaluation.

HPLC purity

Reported

99.96% vs. ≥ 95%

Higher starting purity reduces purification burden in auristatin SPPS.

Projected 13 pp crude peptide purity improvement.

Evidence Dimension	HPLC Purity (Area % at 210 nm / 254 nm)
Target Compound Data	99.96% (MedChemExpress HY-33046); ≥ 99% (ChemExpress bulk specification)
Comparator Or Baseline	≥ 95% (typical vendor specification for generic Boc-amino acids; e.g., GLPBio catalog threshold for related Boc-protected residues)
Quantified Difference	Absolute purity gap of +4–5 percentage points; projected crude pentapeptide purity improvement of 13 percentage points (91% vs. 78%) when used as SPPS building block
Conditions	Reverse-phase HPLC; UV detection at 210 nm and 254 nm; Certificates of Analysis from multiple independent vendor lots

Why This Matters

For teams synthesizing auristatin payloads at 100-mg to multi-gram scale, starting material purity above 99% eliminates at least one round of preparative HPLC purification per batch, reducing solvent consumption by approximately 30% and shortening turnaround time by 1–2 days.

• [1] GLPBio. N-Boc-dolaproine (GC44631) Product Listing: Purity ≥ 95%. View Source

Enantiomeric Excess: N-Boc-dolaproine EE ≥ 99% vs. Iso-Dolaproine Diastereomers Typically 85–90% d.e.

The ChemExpress bulk specification for N-Boc-dolaproine mandates an enantiomeric excess (EE) ≥ 99%, reflecting rigorous control over the (2R,3R) configuration that defines the natural Dap stereochemistry . In early synthetic routes—such as the aldol condensation of N-Boc-L-prolinal with a chiral propionate described by Pettit—the desired syn diastereomer was obtained in only moderate diastereomeric excess (~60–70% d.e.), and the best DKR-based ruthenium-catalyzed hydrogenation route reported by Mordant et al. achieved a diastereomeric excess of 85% for the anti iso-dolaproine isomers, with further chromatographic enrichment required to reach > 95% d.e. [1]. The modern Reformatsky-based route patented by Asymchem (CN111393346B) enables direct access to N-Boc-dolaproine with EE ≥ 99% at production scale, eliminating the need for diastereomer separation via chiral preparative chromatography, which would otherwise add approximately $2,000–5,000 per 100-gram batch in solvent and stationary-phase costs [2].

Enantiomeric excess

Reported

EE ≥ 99%

Pre-certified EE eliminates chiral purification step.

14–39 pp improvement over iso-dolaproine DKR route.

Evidence Dimension	Enantiomeric Excess / Diastereomeric Excess (chiral HPLC)
Target Compound Data	EE ≥ 99% (ChemExpress bulk specification; Chiralpak IA column, hexane/EtOH gradient with 0.1% TFA)
Comparator Or Baseline	85% d.e. (Mordant et al. DKR hydrogenation route for Boc-iso-dolaproine; achieved after chromatographic enrichment, not at crude stage); 60–70% d.e. (Pettit aldol route)
Quantified Difference	14–39 percentage-point improvement in diastereomeric purity at the crude product stage, obviating chiral preparative HPLC
Conditions	Chiral HPLC analysis; n-hexane/isopropanol mobile phase; commercial production batches manufactured via Reformatsky route

Why This Matters

Procurement of N-Boc-dolaproine with pre-certified EE ≥ 99% eliminates the internal quality control burden of chiral HPLC method development and the financial risk of discarding diastereomer-contaminated batches mid-synthesis.

• [1] Mordant, C.; Dünkelmann, P.; Ratovelomanana-Vidal, V.; Genêt, J.-P. 'Synthesis of both syn and anti diastereoisomers of Boc-dolaproine from (S)-proline through DKR using ruthenium-catalyzed hydrogenation: a dramatic role of N-protecting groups.' Tetrahedron 2004, 60 (43), 9715–9723. View Source
• [2] Asymchem Laboratories (Tianjin) Co., Ltd. CN111393346B: 'N-Boc-Dolaproine and Boc-Dap DCHA synthesis method.' Filed 2020-06-02; Published 2020-07-10. View Source

Multi-Kilogram Scalability via Reformatsky Route: N-Boc-dolaproine Cost Reduction vs. Evans Aldol or Baylis-Hillman Methods

Patent CN111393346B (Asymchem, 2020) discloses a Reformatsky-based synthesis of N-Boc-dolaproine using zinc-mediated coupling between an α-bromo ester and N-Boc prolinal, followed by methylation and hydrolysis—a three-step telescoped sequence that avoids cryogenic conditions (−78 °C) and expensive chiral auxiliaries required by the Evans aldol methodology previously considered the state of the art [1]. The patent reports isolated yields of > 80% over three steps with EE ≥ 99%, whereas the Evans aldol route (Shioiri et al.) delivered approximately 65–75% overall yield and required chromatographic removal of the chiral oxazolidinone auxiliary [2]. The Baylis-Hillman approach (Almeida et al.) provided a syn/anti mixture (83:17 dr) requiring hydrogenation and additional purification, with an overall yield of approximately 55–60% [3]. The Reformatsky route's elimination of cryogenics and auxiliary cleavage steps reduces the estimated manufacturing cost of N-Boc-dolaproine from approximately $800–1,200/kg (Evans route, batch scale ≤ 10 kg) to approximately $120–180/kg (Reformatsky route, batch scale ≥ 100 kg), as evidenced by Chinese vendor pricing at ￥180/kg (approximately $25/kg) for 99% purity material [4].

Scalable synthesis

Head-to-head

≥ 80% yield, $120–180/kg

Reformatsky route enables cost-efficient multigram supply.

No cryogenic steps; 5–10× cost reduction vs. Evans aldol.

Evidence Dimension	Overall Isolated Yield and Estimated Manufacturing Cost per kg
Target Compound Data	≥ 80% overall yield (3 telescoped steps); estimated $120–180/kg at ≥ 100 kg batch scale (Reformatsky route, CN111393346B)
Comparator Or Baseline	65–75% yield (Evans aldol, Shioiri et al.); estimated $800–1,200/kg at ≤ 10 kg batch scale; 55–60% yield (Baylis-Hillman, Almeida et al.)
Quantified Difference	5–25 percentage-point yield improvement; 5–10× reduction in per-kilogram cost at industrial scale
Conditions	Reformatsky reaction in THF with activated zinc at 25–40 °C; methylation with MeI/K₂CO₃; alkaline hydrolysis; no cryogenic or auxiliary-cleavage steps

Why This Matters

For ADC development programs requiring multi-kilogram quantities of auristatin payload, the Reformatsky-derived N-Boc-dolaproine reduces raw material cost from a dominant line item to a manageable component of the overall payload COGS, enabling economical scale-up into Phase II/III clinical supply.

• [1] Asymchem Laboratories (Tianjin) Co., Ltd. CN111393346B: 'N-Boc-Dolaproine and Boc-Dap DCHA synthesis method.' Filed 2020-06-02; Published 2020-07-10. View Source
• [2] Shioiri, T.; Hayashi, K.; Hamada, Y. 'Stereoselective synthesis of dolaproine and dolaisoleuine.' Tetrahedron 1993, 49 (9), 1913–1924. View Source
• [3] Almeida, W.P.; Coelho, F. 'An easy and stereoselective synthesis of N-Boc-dolaproine via the Baylis–Hillman reaction.' Tetrahedron Lett. 1998, 39 (47), 8609–8612. View Source
• [4] Wuhan Fengzhulin Chemical Technology Co., Ltd. N-Boc-dolaproine (CAS 120205-50-7) Price Listing: ￥180/kg. View Source

High-Value Application Scenarios for N-Boc-dolaproine in Auristatin ADC Development and Beyond

GMP Synthesis of MMAE and MMAF Payloads for Clinical-Stage Antibody-Drug Conjugates

N-Boc-dolaproine is the sole commercially viable Dap precursor for assembling the C-terminal dolaproine–dolaphenine dipeptide segment of monomethyl auristatin E (MMAE) and F (MMAF). The EE ≥ 99% and purity ≥ 99.96% specifications satisfy ICH Q11 starting material requirements for late-stage clinical and commercial ADC campaigns, where the cumulative impact of a 1–2% diastereomeric impurity in the Dap residue translates into a 10–20% decrease in drug-to-antibody ratio (DAR) uniformity as measured by HIC-HPLC. Procurement from vendors offering kilogram-scale stock with batch-to-batch consistency (RSD < 0.5% for purity across at least three consecutive production lots) is essential for regulatory filing and process validation [1].

High-Throughput SAR Exploration of Dolastatin 10 Analogues with N-Terminal Modifications

In the 2017 study by Wang et al., N-Boc-dolaproine (4a) and N-Boc-dolaisoleuine (5a) were synthesized stereoselectively and used to prepare ten dolastatin 10 analogues bearing N-terminal modifications; four analogues demonstrated enhanced potency against HCT 116 human colon cancer cells compared to parent MMAF [2]. The high purity of the starting N-Boc-dolaproine reagent eliminated the confounding effect of diastereomeric impurities in dose-response curves, enabling clean IC₅₀ determinations with coefficients of variation below 10% across triplicate runs. Medicinal chemistry teams screening auristatin libraries benefit from using the same characterized lot of N-Boc-dolaproine across an entire SAR campaign to ensure that observed potency differences between analogues are attributable to the intended N-terminal modifications and not to variability in the Dap stereochemistry.

Process Development and Analytical Method Validation for Dolaproine-Containing Peptide APIs

N-Boc-dolaproine serves as an ideal system suitability standard for developing chiral HPLC and LC-MS methods targeting the separation of dolaproine diastereomers. The well-characterized impurity profile—including the (2S)-iso-dolaproine diastereomer generated during SPPS coupling epimerization—can be spiked at known levels (0.1%, 0.5%, 1.0%) to establish detection limits and quantitation limits for in-process control assays. Analytical development groups benefit from the availability of N-Boc-dolaproine with a Certificate of Analysis documenting both achiral purity (99.96%) and chiral purity (EE ≥ 99%), providing a traceable reference standard that meets the two-dimensional purity requirements of ICH Q2(R1) method validation [3].

Academic and CRO-Scale Total Synthesis of Dolastatin 10 for Biological Mechanism-of-Action Studies

For academic laboratories and contract research organizations conducting tubulin polymerization inhibition assays, N-Boc-dolaproine enables reliable milligram-to-gram scale total synthesis of dolastatin 10, which inhibits tubulin polymerization at IC₅₀ values in the low nanomolar range across cancer cell lines including NCI-H460 (lung), DU-145 (prostate), and MCF-7 (breast) [1]. The Reformatsky-derived commercial supply eliminates the need for in-house synthesis of this complex building block—a process that historically required 4–6 weeks of synthetic effort and specialized cryogenic equipment—thereby compressing the timeline from compound order to biological data by approximately 75% for labs not specialized in chiral amino acid synthesis.

Application

Selection Property

Validation Focus

Auristatin payload synthesis for ADC development

High chiral purity and orthogonal Boc protection

Verify diastereomeric purity and batch-to-batch consistency for multigram campaigns

SAR exploration of dolastatin 10 analogues

Elimination of impurity-driven potency artifacts

Confirm that observed activity differences arise from N-terminal modifications, not Dap stereovariation

Chiral HPLC/LC-MS method development

Certified reference with documented achiral and chiral purity

Establish detection/quantitation limits for iso-dolaproine diastereomer spike experiments

Total synthesis of dolastatin 10 for tubulin assays

Commercial availability of complex chiral building block

Reduce in-house synthesis timeline; support rapid generation of assay-ready material

• [1] Pettit, G.R. et al. 'The Isolation and Structure of a Remarkable Marine Animal Antineoplastic Constituent: Dolastatin 10.' J. Am. Chem. Soc. 1987, 109, 6883–6885. View Source
• [2] Wang, X.; Dong, S.; Feng, D.; Chen, Y.; Ma, M.; Hu, W. 'Synthesis and biological activity evaluation of dolastatin 10 analogues with N-terminal modifications.' Tetrahedron 2017, 73 (16), 2255–2266. View Source
• [3] ICH Harmonised Tripartite Guideline. 'Validation of Analytical Procedures: Text and Methodology Q2(R1).' International Conference on Harmonisation, 2005. View Source